Cas no 1806018-72-3 (6-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde)
6-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 6-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde
-
- Inchi: 1S/C8H5F5N2O/c9-7(10)6-3(2-16)4(8(11,12)13)1-5(14)15-6/h1-2,7H,(H2,14,15)
- InChI Key: BYQUQYYRTGWTTI-UHFFFAOYSA-N
- SMILES: FC(C1C=C(N)N=C(C(F)F)C=1C=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 257
- XLogP3: 1.5
- Topological Polar Surface Area: 56
6-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029063620-1g |
6-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde |
1806018-72-3 | 97% | 1g |
$1,504.90 | 2022-04-01 |
6-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 6-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde
6-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1806018-72-3): A Comprehensive Overview
6-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1806018-72-3) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of amino, difluoromethyl, and trifluoromethyl functional groups, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.
The structure of 6-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde is composed of a pyridine ring with an amino group at the 6-position, a difluoromethyl group at the 2-position, and a trifluoromethyl group at the 4-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it highly versatile in terms of its reactivity and potential biological effects.
Recent research has focused on the synthesis and biological evaluation of 6-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde. Studies have shown that this compound possesses potent antimicrobial and antiviral properties, which are attributed to its ability to disrupt key cellular processes in pathogenic microorganisms. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 6-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde exhibited significant inhibitory effects against several strains of bacteria and viruses, including Staphylococcus aureus and Influenza A virus.
In addition to its antimicrobial and antiviral activities, 6-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde has also been investigated for its potential as a cancer therapeutic agent. Research conducted at the National Institutes of Health (NIH) revealed that this compound can selectively target and inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis.
The synthesis of 6-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde has been optimized through various methodologies to improve yield and purity. One notable approach involves the sequential addition of reagents to a pyridine scaffold, followed by functional group transformations to introduce the desired substituents. This multi-step process has been refined to achieve high efficiency and scalability, making it suitable for large-scale production.
The pharmacokinetic properties of 6-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic efficacy. Specifically, it has been shown to have good oral bioavailability and a long half-life in vivo, allowing for sustained drug action.
In terms of toxicity, 6-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde has been evaluated in various animal models to assess its safety profile. Results from these studies suggest that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.
The potential applications of 6-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde extend beyond its direct therapeutic uses. For example, it can serve as a valuable building block for the synthesis of more complex molecules with enhanced biological activities. Additionally, its unique chemical structure makes it an attractive candidate for use in drug delivery systems, where it can be conjugated to other therapeutic agents to improve their pharmacological properties.
In conclusion, 6-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1806018-72-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups endows it with diverse biological activities, making it an important molecule for further investigation and development.
1806018-72-3 (6-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)